Cas no 109679-41-6 (1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-)

• Product Name: 1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-
• CAS No: 109679-41-6
• Molecular Formula: C₂₀H₃₀N₆O₃
• Molecular Weight: 402.4906
• CID: 169037
• PubChem ID: 194829

1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]- Properties

Names and Identifiers

• 1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-
• 6-amino-1-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]hexan-1-one
• prazosinamine
• 1-(4'-Amino-6',7'-dimethoxyquinazolin-2'-yl)-4-(6''-aminohexanoyl)piperazine
• Prazosinamine HCl
• Prazosinamine hydrochloride
• DTXSID30149012
• 109679-41-6

• InChIKey： PUMFFOCDLOJMBP-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H30N6O3/c1-28-16-12-14-15(13-17(16)29-2)23-20(24-19(14)22)26-10-8-25(9-11-26)18(27)6-4-3-5-7-21/h12-13H,3-11,21H2,1-2H3,(H2,22,23,24)
• SMILES： NCCCCCC(N1CCN(C2N=C(N)C3=CC(=C(C=C3N=2)OC)OC)CC1)=O

Computed Properties

• Exact Mass: 402.2382
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 402.238
• Heavy Atom Count: 29
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• LogP: 2.03020
• PSA: 119.83
• Refractive Index: 1.612
• Boiling Point: 665.1°Cat760mmHg
• Flash Point: 356°C
• Density: 1.24